Cas no 122135-77-7 (1,2-Propanediol,1,1-bis(4-chlorophenyl)-)

1,2-Propanediol,1,1-bis(4-chlorophenyl)- structure
122135-77-7 structure
Product Name:1,2-Propanediol,1,1-bis(4-chlorophenyl)-
CAS No:122135-77-7
MF:C15H14Cl2O2
MW:297.176462650299
CID:169639
PubChem ID:3078705
Update Time:2025-04-19

1,2-Propanediol,1,1-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,1,1-bis(4-chlorophenyl)-
    • 1,1-bis(4-chlorophenyl)propane-1,2-diol
    • BRN 3336593
    • 4-06-00-06716 (Beilstein Handbook Reference)
    • 1,2-Propanediol, 1,1-bis(4-chlorophenyl)-
    • 122135-77-7
    • 1,1-Bis(4-chlorophenyl)-1,2-propanediol
    • DTXSID80924093
    • Inchi: 1S/C15H14Cl2O2/c1-10(18)15(19,11-2-6-13(16)7-3-11)12-4-8-14(17)9-5-12/h2-10,18-19H,1H3
    • InChI Key: QMKPIWKXLXVQEI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)(C(C)O)O

Computed Properties

  • Exact Mass: 296.03722
  • Monoisotopic Mass: 296.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.338
  • Boiling Point: 460.2°Cat760mmHg
  • Flash Point: 232.1°C
  • Refractive Index: 1.612
  • PSA: 40.46
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